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Introduction

L-aspartic acid, a non-essential amino acid, serves as a fundamental building block in a
multitude of physiological processes. Its intrinsic biological activity and versatile chemical
nature make it and its derivatives a compelling scaffold for foundational research and drug
discovery. This technical guide provides an in-depth overview of the core research involving L-
aspartic acid derivatives, focusing on their synthesis, biological activities, and therapeutic
potential. It is designed to be a comprehensive resource for researchers, scientists, and
professionals in the field of drug development, offering detailed experimental methodologies,
guantitative bioactivity data, and visualizations of key biological pathways and experimental
workflows.

Physicochemical and Bioactivity Data of L-Aspartic
Acid and Its Derivatives

The following tables summarize key physicochemical properties and quantitative bioactivity
data for L-aspartic acid and a selection of its derivatives. This information is crucial for
understanding their structure-activity relationships and potential for further development.

Table 1: Physicochemical Properties of L-Aspartic Acid and Selected Derivatives
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Molecular .
Compoun Molecular . Melting Water pKa

Weight ( . . LogP
d Formula Point (°C) Solubility Values

g/mol)
L-Aspartic >300 (dec.) 5g/L (25 1.99, 3.9,

_ C4H7NO4 133.10 -0.67[2]
Acid [1][2] °O)[2] 9.6[1][2]
N-Methyl-

D-aspartic 189-190 50
) CsHoNOa4 147.13[3] - -
acid (dec.)[3] mg/mL[3]
(NMDA)
L-Alanyl-L-
_ 182.4—
aspartic C7H12N20s  205.18 - -

_ 184.9[4]
acid
L-

Asparaginy 195.3-

) CsH13N3O0e  247.21 - -
[-L-aspartic 198.6[4]
acid

Table 2: Quantitative Bioactivity Data of L-Aspartic Acid Derivatives
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Derivative Target Assay Bioactivity Reference
Hippocampal
L-Glutamate NMDA Receptor Neuron ECso: 2.3 uM[5] [5]
Activation
3-(2-
Carboxypiperazi
4-yl) o -1 NMDA Recept NMDA-evoked ICs0: 8 HM[6] [6]
n-4-yl)propyl-1- eceptor 50:
Yo Py ) P [BHJACh release H
phosphonic acid
(CPP)
Kainate-induced
K_b_:0.93
D-Aspartate AMPA Receptor AMPAR current [7]
— mM[7]
inhibition
AMPA Receptor Radioligand K_i_:0.21+£0.02
(2R)-IKM-159 o [8]
(GIluA2 LBD) Binding mM[8]
L- Aspartate
) ) ) Enzyme ]
hydrazinosuccina  Aminotransferas o K_i_: 0.2 nM[9] [9]
Inhibition
te e
D- Aspartate
] ] ) Enzyme ]
hydrazinosuccina  Aminotransferas o K_i_:~3 nM[9] 9]
Inhibition
te e
Compound 41 )
o COL1A1 Luciferase
(anti-liver ICs0: 30 uM[4] [4]
, , Promoter Reporter Assay
fibrosis)
Compound 8a
(anti-liver LX-2 Cells SRB Assay CCso: 13 mM[4] [4]
fibrosis)
L-asparaginase
ICs0: 0.096
(from Jurkat cells MTT Assay [10]
. IU/mI[10]
Salinicoccus sp.)
L-asparaginase
ICss: 0.171
(from Hela cells MTT Assay [10]
o IU/mI[10]
Salinicoccus sp.)
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Key Signaling Pathways Involving L-Aspartic Acid
and Its Derivatives

L-aspartic acid and its derivatives exert their biological effects by modulating various signaling
pathways. The following diagrams, generated using the DOT language, illustrate some of the
most relevant pathways.
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L-Aspartic Acid Derivative Library
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L-Aspartic Acid Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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